3-(Benzotriazol-1-ylmethylbenzylamino)propionic acid ethyl ester

• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: ethyl 3-[benzotriazol-1-ylmethyl(benzyl)amino]propanoate
• InChI: InChI=1S/C19H22N4O2/c1-2-25-19(24)12-13-22(14-16-8-4-3-5-9-16)15-23-18-11-7-6-10-17(18)20-21-23/h3-11H,2,12-15H2,1H3
• InChI Key: WREJHRJCLIUQSZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCN(CC1=CC=CC=C1)CN2C3=CC=CC=C3N=N2

Description

3-(Benzotriazol-1-ylmethylbenzylamino)propionic acid ethyl ester is a useful research compound. Its molecular formula is C19H22N4O2 and its molecular weight is 338.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 1H-benzo[d][1,2,3]triazole (5.46 g, 45.8 mmol) in MeOH (32 mL) at 0° C. were added ethyl 3-(benzylamino)propanoate (10 g, 45.8 mmol) and an aqueous solution of formaldehyde (36%, 4.56 mL, 59.6 mmol). The reaction mixture was warmed to room temperature and stirred for 12 hours. The solvent was evaporated and the residue was purified by flash-chromatography over 330 g flash pack using gradient EtOAc/Heptane 5-50% over 40 minutes. The title compound was obtained as colorless oil (12.62 g, 81%).

Synthesis routes and methods II

Procedure details

To a solution of 1H-benzotriazole (2.38 g) in methanol (20 mL) were added ethyl N-benzyl-β-alaninate (4.14 g) and aqueous formaldehyde solution (37%, 2 mL) at room temperature. The reaction mixture was stirred overnight at room temperature, and concentrated under reduced pressure. The residue was purified by silica gel chromatography (ethyl acetate/petroleum ether) to give ethyl N-(1H-benzotriazol-1-ylmethyl)-N-benzyl-β-alaninate (5.60 g). To a mixture of zinc powder (1.74 g) in anhydrous THF (16 mL) was added chlorotrimethylsilane (1.58 g) under nitrogen atmosphere, and the mixture was stirred at room temperature for 10 min. To the reaction mixture was added ethyl bromodifluoroacetate (2.97 g) at room temperature, and then a solution of ethyl N-(1H-benzotriazol-1-ylmethyl)-N-benzyl-β-alaninate (4.50 g) in THF (8 mL) was added thereto at room temperature. The reaction mixture was stirred at room temperature for 18 hr, and added to water. The insoluble substance was removed by the filtration, and the filtrate was extracted with ethyl acetate. The organic layer was dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel chromatography (ethyl acetate/petroleum ether) to give the title compound (3.23 g).